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Compound of Interest

Compound Name: 2'-Bromo-5'-fluoroacetophenone

Cat. No.: B041415

Essential Safety and Handling Guide for 2'-Bromo-
5'-fluoroacetophenone

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
2'-Bromo-5'-fluoroacetophenone, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is vital for ensuring laboratory safety and
operational integrity.

Chemical Identifier and Physical Properties

Property Value
CAS Number 1006-33-3[1][2]
Molecular Formula C8H6BrFO[1][2]
Molecular Weight 217.04 g/mol [1]
Off-white to pale yellow crystalline solid or a
Appearance . o
clear, pale lemon/lime liquid.[1]
Boiling Point 144°C at 18 mmHg
N Soluble in methanol.[1] Sparingly soluble in
Solubility
water.[3]
Storage Temperature Room temperature, in a dry, sealed container.[1]
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Hazard Identification and Personal Protective Equipment

(PPE)

2'-Bromo-5'-fluoroacetophenone is an organic halogenated aromatic ketone that is

considered hazardous. It can cause skin, eye, and respiratory irritation.[1] Prolonged exposure

may lead to more severe health effects.[1] Therefore, stringent adherence to PPE protocols is

mandatory.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Rationale

] Chemical splash goggles and
Eye and Face Protection )
a face shield.

To protect against splashes of
the chemical which can cause
serious eye damage. Standard

safety glasses are insufficient.

[4]115]

Hand Protection Butyl or Neoprene gloves.

This compound is a
halogenated aromatic ketone.
Nitrile gloves offer poor
protection against ketones.[6]
[7] Butyl and Neoprene provide
better resistance to a wide
range of chemicals, including
ketones and halogenated

hydrocarbons.[6]

A lab coat must be worn. For
) tasks with a higher risk of
Body Protection ] ] ]
splashing, a chemical-resistant

apron is necessary.[5]

To prevent skin contact with

the chemical.

Use in a well-ventilated area,
Respiratory Protection preferably a chemical fume
hood.[8][9]

To avoid inhalation of vapors
or dust which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2'-Bromo-5'-fluoroacetophenone is essential to minimize
exposure and ensure safety.

Preparation Proceed to handling »| Handling Complete handling »| Post-Handling Store or dispose >

Click to download full resolution via product page

Caption: A simplified workflow for handling 2'-Bromo-5'-fluoroacetophenone.

1. Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 2'-Bromo-5'-fluoroacetophenone.

o Work Area Setup: Ensure a certified chemical fume hood is operational.[8][9] The work area
should be clean and free of incompatible materials such as strong oxidizing agents and
strong bases.

o Assemble PPE: Put on all required PPE as detailed in the table above.

» Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and functional.[5]

2. Handling

» Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the
chemical fume hood to contain any dust or vapors.

e Avoid Inhalation and Contact: Handle the chemical with care to avoid generating dust or
splashes. Do not breathe in dust or vapors.[9] Avoid all personal contact with the substance.

[2]

e Adding to Solvents: If dissolving in a solvent, add the 2'-Bromo-5'-fluoroacetophenone
slowly to the solvent to avoid splashing.

3. Post-Handling
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o Decontamination: Clean the work area thoroughly after use. Wipe down all surfaces that may
have come into contact with the chemical.

 PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
disposable gloves and any contaminated items in the appropriate waste container.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[9]

4. Storage
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1]

e Segregation: Store 2'-Bromo-5'-fluoroacetophenone away from incompatible materials.[5]
It should be segregated from acids and bases.[4]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2'-Bromo-5'-fluoroacetophenone and its containers is critical to prevent
environmental contamination and ensure regulatory compliance. As a halogenated organic
compound, it must be treated as hazardous waste.[10]

Collect Waste Separate waste types Segregate Identify contents Await disposal Store for Pickup Final disposal Waste Pickup

Click to download full resolution via product page
Caption: The workflow for the proper disposal of halogenated organic waste.
1. Waste Collection

» Designated Container: Collect all waste containing 2'-Bromo-5'-fluoroacetophenone in a
designated, leak-proof, and compatible waste container.[11]

2. Waste Segregation
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Halogenated Waste Stream: This compound is a halogenated organic; therefore, it must be
disposed of in a container specifically marked for "Halogenated Organic Waste".[10][12] Do
not mix with non-halogenated waste.[12][13]

Solid vs. Liquid: If the waste is a solution, do not mix it with solid waste. Keep them in
separate, appropriately labeled containers.

. Labeling

Clear Identification: The waste container must be clearly labeled with "Hazardous Waste"
and the full chemical name: "2'-Bromo-5'-fluoroacetophenone".[11] Avoid using
abbreviations or chemical formulas.[11]

Composition: If it is a mixed waste stream, list all components and their approximate
percentages.

. Storage for Pickup

Secure Storage: Store the sealed waste container in a designated, well-ventilated, and
secondary containment area while awaiting pickup by a certified hazardous waste disposal
service.

Container Integrity: Ensure the cap is tightly sealed and the exterior of the container is clean
and free of contamination.[11]

. Waste Pickup

Authorized Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
contractor. Follow all local, regional, and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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